N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3-nitrobenzamide

• IUPAC Name: N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3-nitrobenzamide
• InChI: InChI=1S/C15H9ClN4O4/c16-12-7-2-1-6-11(12)14-18-19-15(24-14)17-13(21)9-4-3-5-10(8-9)20(22)23/h1-8H,(H,17,19,21)
• InChI Key: RQBXQWCSIBPXNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])Cl
• Molecular Formula: C15H9ClN4O4
• Molecular Weight: 344.71 g/mol

Description

“N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3-nitrobenzamide” is a compound that contains several functional groups: a 2-chlorophenyl group, a 1,3,4-oxadiazole ring, and a 3-nitrobenzamide group. These groups are common in many pharmaceuticals and biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,3,4-oxadiazole ring, possibly through a cyclization reaction involving a 2-chlorophenyl group and a suitable precursor to the 3-nitrobenzamide group.

Molecular Structure Analysis

The 1,3,4-oxadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom. This ring is planar and aromatic, which means it is stable and can participate in pi-pi stacking interactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the nitro group could be reduced to an amine, or the oxadiazole ring could be opened under acidic or basic conditions.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, including oxadiazoles. For instance:
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Future Directions

The future research directions for this compound could include further studies to determine its potential biological activities, such as antimicrobial, anti-inflammatory, or anticancer activities. Additionally, studies could be conducted to optimize its synthesis and improve its physical and chemical properties.